Cas no 17015-43-9 (Naphtho[2,3-b]furan-4(6H)-one,7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S,8aS)-)

• Product Name: Naphtho[2,3-b]furan-4(6H)-one,7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S,8aS)-
• CAS No: 17015-43-9
• Molecular Formula: C₁₅H₁₈O₃
• Molecular Weight: 246.30162
• CID: 215116
• PubChem ID: 101289704

Naphtho[2,3-b]furan-4(6H)-one,7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S,8aS)- Properties

Names and Identifiers

• Naphtho[2,3-b]furan-4(6H)-one,7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S,8aS)-
• Curcolone
• 10a-Eudesma-4,7,11-trien-6-one,8,12-epoxy-1a-hydroxy-,(+)- (8CI)
• Naphtho[2,3-b]furan-4(6H)-one,7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S-cis)-
• Nehipetol
• (8S-cis)-7,8,8a,9-Tetrahydro-8-hydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-4(6H)-one
• (8S)-7,8,8a,9-Tetrahydro-8-hydroxy-3,5,8aα-trimethylnaphtho[2,3-b]furan-4(6H)-one
• Naphtho[2,3-b]furan-4(6H)-one, 7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S-cis)-
• HY-119735
• (8S,8aS)-8-hydroxy-3,5,8a-trimethyl-4H,6H,7H,8H,8aH,9H-naphtho[2,3-b]furan-4-one
• Naphtho[2,3-b]furan-4(6H)-one, 7,8,8a,9-tetrahydro-8-hydroxy-3,5,8a-trimethyl-, (8S,8aS)-
• 10alpha-Eudesma-4,7,11-trien-6-one, 8,12-epoxy-1alpha-hydroxy-, (+)-
• (8S,8aS)-8-hydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydrobenzo[f][1]benzofuran-4-one
• 17015-43-9
• DTXSID901318601
• (8S)-7,8,8a,9-Tetrahydro-8-hydroxy-3,5,8aalpha-trimethylnaphtho[2,3-b]furan-4(6H)-one
• V7952LU6NQ
• CS-0077898
• (8S,8aS)-7,8,8a,9-Tetrahydro-8-hydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-4(6H)-one
• 8-hydroxy-3,5,8a-trimethyl-4H,6H,7H,8H,8aH,9H-naphtho[2,3-b]furan-4-one
• 8-hydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydrobenzo[][1]benzouran-4-one
• 8-hydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydrobenzo[f][1]benzofuran-4-one
• 1a-Hydroxyfuranoeudesm-4-en-6-one
• CHEBI:178146
• DA-52166
• (8S,8aS)-8-hydroxy-3,5,8a-trimethyl-6H,7H,8H,9H-naphtho[2,3-b]furan-4-one

• InChIKey： PFIXJSCFTAVWBW-XHDPSFHLSA-N
• Inchi： InChI=1S/C15H18O3/c1-8-4-5-11(16)15(3)6-10-12(9(2)7-18-10)14(17)13(8)15/h7,11,16H,4-6H2,1-3H3/t11-,15+/m0/s1
• SMILES： CC1=C2C(=O)C3=C(C[C@]2(C)[C@H](CC1)O)OC=C3C

Computed Properties

• Exact Mass: 246.12564
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 246.125594432g/mol
• Heavy Atom Count: 18
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44
• Melting Point: 139.0-139.5 ºC
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids